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Introduction
AZD4694, also known as NAV4694, is a high-affinity fluorine-18 labeled positron emission

tomography (PET) radioligand designed for the in vivo imaging of amyloid-β (Aβ) plaques in the

brain.[1][2][3] Its favorable pharmacokinetic profile and low non-specific binding in white matter

make it a valuable tool for the diagnosis of Alzheimer's disease (AD) and for monitoring the

efficacy of anti-amyloid therapies.[4][5][6] Structurally similar to the well-established carbon-11

labeled Pittsburgh Compound B ([11C]PiB), [18F]AZD4694 possesses the advantage of a

longer half-life (110 minutes for 18F versus 20 minutes for 11C), allowing for centralized

production and wider clinical accessibility.[2][3]

These application notes provide detailed protocols for the radiolabeling of the AZD4694
precursor to yield [18F]AZD4694 and for its subsequent use in in vivo PET imaging studies.

Quantitative Data
The following tables summarize key quantitative data for [18F]AZD4694, facilitating comparison

and experimental planning.
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Table 1: Binding Characteristics and Radiosynthesis Parameters of [18F]AZD4694

Parameter Value Reference

Binding Affinity (Kd) 2.3 ± 0.3 nM [5][6]

Radiochemical Yield 13 ± 3% (decay corrected) [7]

Radiochemical Purity >99% [7]

Molar Activity 255 ± 125 GBq/μmol [7]

Table 2: In Vivo PET Imaging Data with [18F]AZD4694

Parameter Value Subject Group Reference

Mean SUVR 1.14 ± 0.09

Cognitively

Unimpaired (CU)

Young Adults

[2][3]

Optimal SUVR Cutoff 1.55
For Amyloid-β

Positivity
[2]

Image Acquisition

Time

40-70 minutes post-

injection
Human Studies [8][9]

Reference Region
Cerebellar Gray

Matter
Human Studies [2][8]

Experimental Protocols
Radiolabeling of AZD4694 Precursor to Synthesize
[18F]AZD4694
This protocol describes the automated, two-step radiosynthesis of [18F]AZD4694 from its

precursor.

Materials:

AZD4694 precursor
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[18F]Fluoride (no-carrier-added)

Kryptofix 2.2.2 (K222)

Potassium carbonate (K2CO3)

Acetonitrile (MeCN), anhydrous

Dimethyl sulfoxide (DMSO), anhydrous

0.6 M Hydrochloric acid (HCl)

C18 Sep-Pak cartridge

Sterile water for injection

Ethanol, USP

Phosphate buffer, sterile

Ascorbic acid

Protocol:

[18F]Fluoride Trapping and Elution:

Pass the aqueous [18F]fluoride solution through a pre-conditioned C18 Sep-Pak cartridge

to trap the [18F]fluoride.

Elute the [18F]fluoride from the cartridge into the reaction vessel using a solution of K222

and K2CO3 in acetonitrile/water.

Azeotropic Drying:

Evaporate the solvent to dryness at 95 °C with a stream of inert gas (e.g., nitrogen) and

under reduced pressure. Repeat with additional acetonitrile to ensure the complex is free

of water.

Nucleophilic Fluorination:
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Dissolve 2-3 mg of the AZD4694 precursor in anhydrous DMSO.[1][7]

Add the precursor solution to the dried [18F]fluoride/K222/K2CO3 complex.

Heat the reaction mixture at 105-110 °C for 7-10 minutes to facilitate the nucleophilic

substitution.[1][7]

Hydrolysis:

After cooling, add 0.6 M HCl to the reaction mixture.

Heat for an additional 5 minutes to hydrolyze the protecting groups and yield

[18F]AZD4694.[7]

Purification:

Neutralize the reaction mixture.

Pass the crude product through a C18 Sep-Pak cartridge.

Wash the cartridge with sterile water to remove unreacted [18F]fluoride and other polar

impurities.

Elute the purified [18F]AZD4694 from the cartridge with ethanol.

Formulation:

Dilute the ethanolic solution of [18F]AZD4694 with sterile phosphate buffer and add

ascorbic acid for stabilization.[1]

The final product is a sterile, injectable solution ready for quality control and in vivo use.

In Vivo PET Imaging of Amyloid Plaques with
[18F]AZD4694
This protocol outlines the procedure for conducting a PET imaging study in human subjects.

Patient Preparation:
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Obtain informed consent from all participants.

Ensure patients have been fasting for at least 4 hours prior to the scan.

A catheter will be placed in a peripheral vein for radiotracer injection.

Protocol:

Radiotracer Administration:

Administer a bolus intravenous injection of 350 ± 50 MBq of [18F]AZD4694.[7]

Image Acquisition:

Position the patient's head in the PET scanner.

Acquire dynamic or static PET images. For static imaging, a typical acquisition window is

40 to 70 minutes post-injection.[8][9]

For quantitative analysis, a dynamic scan of 60-90 minutes may be performed with arterial

blood sampling to generate a metabolite-corrected plasma input function.[10]

Image Reconstruction and Processing:

Reconstruct the PET data using an appropriate algorithm (e.g., Ordered Subsets

Expectation Maximization - OSEM).[9]

Co-register the PET images with the subject's structural MRI scan for anatomical

localization of radiotracer uptake.

Data Analysis:

Define regions of interest (ROIs) on the co-registered MRI, including cortical regions (e.g.,

precuneus, prefrontal, cingulate) and a reference region.

The cerebellar gray matter is the recommended reference region due to its low amyloid

plaque burden.[2][8]
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Calculate the Standardized Uptake Value Ratio (SUVR) for each cortical ROI by dividing

the mean radioactivity concentration in the ROI by the mean radioactivity concentration in

the cerebellar gray matter.

An SUVR cutoff of 1.55 can be used to classify scans as amyloid-positive or amyloid-

negative.[2]

Visualizations
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Caption: Workflow for the radiosynthesis of [18F]AZD4694.
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In Vivo PET Imaging Protocol

Patient Preparation
(Fasting, IV line)

[18F]AZD4694 Injection
(350 ± 50 MBq)

PET Image Acquisition
(40-70 min post-injection)

Image Reconstruction (OSEM)

Co-registration with MRI

SUVR Analysis
(Cerebellar Gray Reference)

Amyloid Status
(Positive/Negative)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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